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Cat. No.: B085369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of dioctadecyl phthalate's performance

characteristics against leading industry-standard plasticizers, Dioctyl Terephthalate (DOTP) and

Diisononyl Phthalate (DINP). The information presented is intended to assist researchers,

scientists, and drug development professionals in making informed decisions regarding the

selection of appropriate plasticizers for their specific applications.

Executive Summary
Dioctadecyl phthalate is a high-molecular-weight phthalate plasticizer. While it shares the

general function of imparting flexibility to polymers, its specific performance data in direct

comparison to widely used non-phthalate and high-molecular-weight phthalate alternatives is

limited in publicly available literature. This guide consolidates the available data for

dioctadecyl phthalate and benchmarks it against the well-characterized industry standards,

DOTP and DINP.

DOTP, a terephthalate, is a non-phthalate plasticizer increasingly favored for its strong safety

profile and excellent performance in demanding applications, including medical devices.[1][2]

DINP, a high-molecular-weight ortho-phthalate, is a versatile and cost-effective plasticizer used

in a wide range of general-purpose applications.[1] The selection between these plasticizers

often involves a trade-off between performance, cost, and regulatory considerations.
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Physical and Chemical Properties
A fundamental understanding of the physical and chemical properties of these plasticizers is

crucial for predicting their behavior in a formulation.

Property
Dioctadecyl
Phthalate

Dioctyl
Terephthalate
(DOTP)

Diisononyl
Phthalate (DINP)

CAS Number 14117-96-5 6422-86-2 68515-48-0

Molecular Formula C44H78O4 C24H38O4 C26H42O4

Molecular Weight (

g/mol )
671.09 ~390.54 ~418.6

Appearance - Clear, oily liquid Transparent, oily liquid

Boiling Point (°C)
591.1 ± 18.0

(Predicted)
~400 ~252 at 5 mmHg

Melting Point (°C) 56 -48 -

Density (g/cm³)
0.923 ± 0.06

(Predicted)
~0.984 ~0.972 - 0.976

Water Solubility - Insoluble Insoluble

Note: Data for dioctadecyl phthalate is limited and some values are predicted. Please refer to

supplier technical data sheets for precise specifications.

Performance Benchmarking
The performance of a plasticizer is evaluated based on several key parameters that directly

impact the properties of the final polymer product.

Plasticizer Efficiency
Plasticizer efficiency refers to the concentration of plasticizer required to achieve a desired

level of flexibility in a polymer. This is often quantified by measuring the tensile properties of the

plasticized material. While specific comparative data for dioctadecyl phthalate is not readily
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available, the general principle is that higher molecular weight plasticizers may require slightly

higher concentrations to achieve the same flexibility as their lower molecular weight

counterparts.

Key Performance Indicators for Plasticizer Efficiency:

Tensile Strength: The maximum stress a material can withstand before breaking.

Elongation at Break: The maximum extent to which a material can be stretched before

breaking.

Modulus of Elasticity: A measure of the material's stiffness.

Quantitative data for the tensile properties of PVC plasticized with dioctadecyl phthalate is not

available in the reviewed literature.

Volatility
Volatility, or the tendency of a plasticizer to evaporate from a material, is a critical factor for

applications requiring long-term stability and performance, especially at elevated temperatures.

Lower volatility is generally desirable. High-molecular-weight phthalates are known for their

lower volatility compared to low-molecular-weight phthalates.

Plasticizer Volatility (Weight Loss %) Test Method

Dioctadecyl Phthalate Data not available ASTM D1203

Dioctyl Terephthalate (DOTP) Lower than DOP -

Diisononyl Phthalate (DINP) Lower than DOP -

Note: While direct quantitative data for dioctadecyl phthalate is unavailable, its high molecular

weight suggests it would likely exhibit low volatility.

Migration Resistance
Plasticizer migration is the movement of the plasticizer from the polymer matrix to the surface

or into an adjacent material. Low migration is crucial for applications where the plastic may
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come into contact with foods, pharmaceuticals, or sensitive electronic components. High-

molecular-weight plasticizers generally exhibit lower migration rates due to their larger

molecular size.

Plasticizer Migration Rate Test Method

Dioctadecyl Phthalate Data not available ASTM D2199

Dioctyl Terephthalate (DOTP) Lower than DOP -

Diisononyl Phthalate (DINP) Lower than DOP -

Note: The larger molecular structure of dioctadecyl phthalate suggests it would have good

migration resistance.

Applications in Research and Drug Development
The choice of plasticizer can be critical in the development of drug delivery systems, medical

devices, and laboratory equipment.

Dioctadecyl Phthalate: Limited information is available regarding its specific use in drug

delivery. However, its high molecular weight and predicted low volatility and migration could

make it a candidate for applications where long-term stability and minimal leaching are

required. It has also been mentioned in the context of lubricant applications.

Dioctyl Terephthalate (DOTP): Due to its favorable toxicological profile, DOTP is increasingly

used in medical devices such as IV bags, tubing, and catheters as a safer alternative to

traditional phthalates like DEHP.[1] Its low migration characteristics are particularly beneficial

in these applications.

Diisononyl Phthalate (DINP): While facing some regulatory scrutiny in certain applications

like toys, DINP is still widely used in many general-purpose flexible PVC products.[1] Its use

in direct-contact medical or pharmaceutical applications is less common than DOTP due to

the availability of non-phthalate alternatives.
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The following are summaries of the standard test methods used to evaluate the key

performance indicators of plasticizers.

Tensile Properties of Thin Plastic Sheeting (ASTM D882-
18)
This method determines the tensile properties of plastics in the form of thin sheeting (less than

1.0 mm thick).

Procedure:

Specimen Preparation: Cut rectangular test specimens from the plastic sheet. The width is

typically between 5 and 25.4 mm, and the length should be at least 150 mm.

Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least

40 hours prior to testing.

Testing:

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant rate of crosshead speed until the specimen breaks.

Record the load and elongation throughout the test.

Calculations: From the load-elongation curve, calculate the tensile strength, elongation at

break, and modulus of elasticity.
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Prepare Rectangular Specimens

Condition Specimens
(23°C, 50% RH, 40h)

Mount in Universal Testing Machine

Apply Tensile Load at Constant Speed

Record Load and Elongation

Specimen Breaks

Calculate Tensile Strength, Elongation, Modulus

Click to download full resolution via product page

ASTM D882 Experimental Workflow

Volatile Loss from Plastics Using Activated Carbon
Methods (ASTM D1203-16)
This method determines the volatile loss from a plastic material under defined conditions of

time and temperature.
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Procedure (Method A - Direct Contact):

Specimen Preparation: Use circular specimens with a diameter of 50.8 mm and a thickness

of 0.25 ± 0.025 mm.

Initial Weighing: Weigh the conditioned specimens.

Exposure: Place the specimens in a container with activated carbon, ensuring they are

surrounded by the carbon.

Heating: Place the container in an oven at a specified temperature (e.g., 70°C) for a

specified time (e.g., 24 hours).

Final Weighing: After cooling and cleaning, reweigh the specimens.

Calculation: The volatile loss is calculated as the percentage of weight loss.[3]
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Prepare Circular Specimens

Initial Weighing

Place in Activated Carbon

Heat in Oven (e.g., 70°C, 24h)

Cool and Clean Specimens

Final Weighing

Calculate % Weight Loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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